Cas no 1020992-57-7 (2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol)

• Product Name: 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol
• CAS No: 1020992-57-7
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 4568075
• Update Time: 2025-05-03

2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(1-aminoethyl)-2-methoxyphenoxy]ethan-1-ol
• 2-[4-(1-AMINOETHYL)-2-METHOXYPHENOXY]ETHANOL
• Z607822516
• 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol

• Inchi： 1S/C11H17NO3/c1-8(12)9-3-4-10(15-6-5-13)11(7-9)14-2/h3-4,7-8,13H,5-6,12H2,1-2H3
• InChI Key： QSNUDGAAHBRPNA-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1OC)C(C)N

Computed Properties

• Exact Mass: 211.120843g/mol
• Monoisotopic Mass: 211.120843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7
• Molecular Weight: 211.26g/mol

Additional information on 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol

Compound CAS No. 1020992-57-7: 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol

The compound with CAS No. 1020992-57-7, known as 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, which includes an aminoethyl group, a methoxyphenyl group, and a hydroxyl group, making it a valuable component in both academic research and industrial applications.

Recent studies have highlighted the importance of aminoethyl groups in enhancing the bioavailability of pharmaceutical compounds. The presence of this group in 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol suggests that it could play a crucial role in drug delivery systems, potentially improving the absorption and efficacy of therapeutic agents. Additionally, the methoxyphenyl group contributes to the molecule's stability and ability to interact with biological systems, making it a promising candidate for use in biotechnology and medical research.

The synthesis of 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have explored various methodologies, including nucleophilic substitution and condensation reactions, to optimize the synthesis pathway. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, 2-methoxyphenoxyethan derivatives have been investigated for their potential use in polymer chemistry. The hydroxyl group present in the molecule allows for easy functionalization, enabling the creation of novel materials with tailored properties. For instance, this compound can serve as a building block for synthesizing biodegradable polymers, which are increasingly sought after in industries such as packaging and agriculture due to their environmental benefits.

The integration of aminoethyl and methoxyphenyl groups into a single molecule also opens up possibilities for use in advanced materials science. Researchers have demonstrated that this compound can act as a precursor for synthesizing nanoparticles with unique optical and electronic properties. These nanoparticles hold promise for applications in sensors, electronics, and energy storage devices.

In conclusion, Compound CAS No. 1020992-57-7: 2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol is a multifaceted compound with significant potential across diverse industries. Its chemical structure lends itself to innovative applications in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological and scientific progress.